tert-Butyl 2-amino-2-cyclohexylacetate

• IUPAC Name: tert-butyl 2-amino-2-cyclohexylacetate
• InChI: InChI=1S/C12H23NO2/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9/h9-10H,4-8,13H2,1-3H3
• InChI Key: SOPMMEPRLRLVOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C1CCCCC1)N
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• CAS RN: 1218397-71-7

Description

Tert-Butyl 2-amino-2-cyclohexylacetate is a chemical compound with the CAS Number: 1218397-71-7. It has a linear formula of C12H23NO2.

Molecular Structure Analysis

The molecular structure of tert-Butyl 2-amino-2-cyclohexylacetate is represented by the InChI code: 1S/C12H23NO2/c1-12(2,3)15-11(14)10(13)9-7-5-4-6-8-9/h9-10H,4-8,13H2,1-3H3. The molecular weight of this compound is 213.32.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

1. NMR Tag for High-Molecular-Weight Systems O-tert-Butyltyrosine (Tby), an unnatural amino acid, is effective in NMR spectroscopy for studying high-molecular-weight systems. It provides a distinct NMR tag that can be observed in 1H NMR spectra without isotope labeling, demonstrating its potential in protein research, such as analyzing protein symmetry and measuring ligand binding affinities (Chen et al., 2015).

2. Enhancing Fluorescence Sensing The synthesis of 1,8-Bis(3-tert-butyl-9-acridyl)naphthalene N, N'-dioxide, a C2-symmetric ligand, has shown promise in enantioselective sensing of chiral amino alcohols. This compound forms a highly fluorescent scandium complex suitable for fluorescence ligand displacement assays, enabling the detection of amino alcohols at micromolar concentrations (Liu et al., 2008).

3. Novel Synthesis Approaches in Organic Chemistry tert-Butyl amino carbonate and similar compounds have been synthesized and applied in various organic reactions. These compounds facilitate efficient acylation of amino acids and amines, demonstrating versatility in organic synthesis and pharmaceutical applications (Harris & Wilson, 2009).

4. Applications in Medicinal Chemistry The tert-butyl group, commonly used in medicinal chemistry, has been evaluated for its effects on the physicochemical and pharmacokinetic properties of bioactive compounds. Research in this area explores alternative substituents to modulate properties such as lipophilicity and metabolic stability in drug development (Westphal et al., 2015).

5. Development of Sensory Materials tert-Butyl carbazole derivatives have been investigated for their potential in developing fluorescent sensory materials. These materials can detect volatile acid vapors due to their strong blue light emission, demonstrating applications in chemical sensing and environmental monitoring (Sun et al., 2015).

Safety and Hazards

The safety information for tert-Butyl 2-amino-2-cyclohexylacetate indicates that it is a dangerous compound. It has hazard statements H315, H318, H335, which correspond to causing skin irritation, serious eye damage, and respiratory irritation respectively. The precautionary statements include recommendations for handling and storage, personal protection, and procedures in case of accidental exposure.